N-(N-(4-chlorophenethyl)carbamimidoyl)-3,4-dimethoxybenzenesulfonamide
Cat. No. B2412439
CAS RN:
869075-33-2
M. Wt: 397.87
InChI Key: ZHSUXUQKWKYHQW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Description
Synthesis Analysis
The synthesis of similar compounds involves the process of lithiation. For instance, the α-lithiation of N’-(4-chlorophenethyl)-N,N-dimethylureas occurs using t-butyllithium in dry tetrahydrofuran . The lithium reagents generated in situ are trapped with several electrophiles to afford the corresponding substituted ureas .Scientific Research Applications
Medicinal Chemistry and Drug Development
- Anticancer Potential : Research suggests that this compound may have anticancer properties due to its ability to inhibit specific enzymes or receptors involved in tumor growth . Further investigations are ongoing to explore its potential as a targeted therapy.
- Anti-inflammatory Effects : The sulfonamide moiety in the compound is associated with anti-inflammatory activity. Scientists are investigating its role in modulating inflammatory pathways and autoimmune diseases .
Organic Electronics and Optoelectronics
- Organic Light Emitting Diodes (OLEDs) : Quinoline derivatives, like our compound, have been studied for their luminescent properties. Researchers are exploring their use as emissive materials in OLEDs, which could lead to energy-efficient displays and lighting systems .
- Photovoltaic Cells : The π-conjugated electron system in quinoline-based compounds makes them promising candidates for organic solar cells. Investigations focus on optimizing their efficiency and stability .
Nonlinear Optical Materials
- Nonlinear Optical Properties : Quinoline derivatives exhibit nonlinear optical behavior, making them valuable for applications such as frequency conversion, optical switching, and signal processing. Researchers study their response to intense light fields .
Material Science and Thin Films
- Thin Film Fabrication : Our compound has been prepared as thin films using thermal evaporation techniques. These films exhibit interesting structural and optical properties, including changes in grain size upon annealing .
- Dielectric Properties : The same thin films have been investigated for their dielectric relaxation processes and AC conductivity. Understanding these properties aids in designing electronic devices .
Computational Chemistry
- Density Functional Theory (DFT) : Computational studies have supported experimental findings, revealing that the side chain adjacent to the aryl ring is the most favorable site for α-lithiation of this compound .
Miscellaneous Applications
- Gas Sensors : Organic semiconductors, including quinoline derivatives, find applications in gas sensors. Researchers explore their sensitivity to specific gases and vapors .
- Molecular Electronics : The π-conjugated system in our compound makes it relevant for molecular electronics. Investigations focus on charge transport and electronic properties .
properties
IUPAC Name |
2-[2-(4-chlorophenyl)ethyl]-1-(3,4-dimethoxyphenyl)sulfonylguanidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20ClN3O4S/c1-24-15-8-7-14(11-16(15)25-2)26(22,23)21-17(19)20-10-9-12-3-5-13(18)6-4-12/h3-8,11H,9-10H2,1-2H3,(H3,19,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHSUXUQKWKYHQW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NC(=NCCC2=CC=C(C=C2)Cl)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20ClN3O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.9 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(N-(4-chlorophenethyl)carbamimidoyl)-3,4-dimethoxybenzenesulfonamide | |
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